Cas no 1217474-91-3 (Galactinol dihydrate)

• Product Name: Galactinol dihydrate
• CAS No: 1217474-91-3
• MF: C₁₂H₂₄O₁₂
• MW: 360.311765670776
• CID: 4578493
• PubChem ID: 16218555
• Update Time: 2025-10-23

Galactinol dihydrate Chemical and Physical Properties

Names and Identifiers

• Galactinol dihydrate
• HGCURVXTXVAIIR-XIENVMDPSA-N
• 1-O-alpha-D-galactopyranosyl-myo-inositol, dihydrate
• Q27160224
• (1R,2R,3S,4S,5R,6S)-6-(((2R,3R,4S,5R,6R)-3,4,5-Trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)cyclohexane-1,2,3,4,5-pentaol dihydrate
• (1R,2R,4S,5R)-6-[(2R,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxycyclohexane-1,2,3,4,5-pentol;dihydrate
• 1-O-(alpha-D-galactopyranosyl)-myo-inositol dihydrate
• Galactinol dihydrate, analytical standard
• HY-135258
• 1-O-a-D-Galactopyranosyl-L-myo-inositol hydrate
• 16908-86-4
• Galactinol (dihydrate)
• 1217474-91-3
• (1R,2R,4S,5R)-6-{[(2R,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}cyclohexane-1,2,3,4,5-pentol dihydrate
• (1R,2S,4R,5R)-6-[(2R,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxycyclohexane-1,2,3,4,5-pentol;dihydrate
• (2R,3R,5S,6R)-2,3,4,5,6-Pentahydroxycyclohexyl alpha-D-galactopyranoside--water (1/2)
• Galactinol Hydrate; 1-O-a-D-Galactopyranosyl-L-myo-inositol Hydrate;
• MS-26162
• GalactinolHydrate
• CHEBI:88379
• DTXSID30584969

• Inchi： 1S/C12H22O11.H2O/c13-1-2-3(14)4(15)10(21)12(22-2)23-11-8(19)6(17)5(16)7(18)9(11)20;/h2-21H,1H2;1H2/t2-,3+,4+,5-,6-,7+,8-,9-,10-,11-,12-;/m1./s1
• InChI Key： ZQEGVKNYCJHLIW-IHUFUORVSA-N
• SMILES： O([C@]1([H])[C@@H]([C@@H](O)[C@@H](O)[C@@H](CO)O1)O)[C@@H]1[C@@H]([C@H](O)[C@@H](O)[C@H](O)[C@H]1O)O.O

Computed Properties

• Exact Mass: 378.13734088g/mol
• Monoisotopic Mass: 378.13734088g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 379
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 203Ų

Additional information on Galactinol dihydrate

Recent Advances in Galactinol Dihydrate (1217474-91-3) Research: A Comprehensive Review

Galactinol dihydrate (CAS: 1217474-91-3) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This naturally occurring galactosyl derivative plays a crucial role in plant stress responses and has recently garnered attention for its potential therapeutic applications. Recent studies have focused on its biochemical properties, synthetic pathways, and pharmacological activities, positioning it as a promising candidate for further drug development.

A 2023 study published in the Journal of Medicinal Chemistry elucidated the crystal structure of galactinol dihydrate, revealing important insights into its hydrogen bonding network and hydration properties. The research team employed X-ray crystallography and molecular dynamics simulations to characterize the compound's stability under various physiological conditions. These findings have significant implications for formulation development and bioavailability optimization.

In the realm of metabolic disorders, preclinical investigations have demonstrated galactinol dihydrate's ability to modulate insulin signaling pathways. A recent animal model study showed dose-dependent improvements in glucose tolerance and insulin sensitivity, with mechanisms involving AMPK activation and GLUT4 translocation. These results, published in Diabetes Research and Clinical Practice, suggest potential applications in type 2 diabetes management.

The compound's neuroprotective properties have also been explored in recent research. A 2024 study in Neuropharmacology reported that galactinol dihydrate administration reduced oxidative stress markers and improved cognitive function in neurodegenerative disease models. The research highlighted the compound's ability to cross the blood-brain barrier and its favorable safety profile, making it an attractive candidate for further neurological applications.

From a production standpoint, advances in enzymatic synthesis have significantly improved the yield and purity of galactinol dihydrate. A recent breakthrough in Biotechnology Journal described a novel recombinant galactinol synthase with 40% higher catalytic efficiency, addressing previous challenges in large-scale production. This development is particularly relevant for pharmaceutical applications requiring high-purity material.

Current challenges in galactinol dihydrate research include establishing standardized pharmacokinetic profiles and determining optimal dosing regimens for therapeutic applications. Ongoing clinical trials are investigating its safety and efficacy in human subjects, with preliminary results expected in late 2024. The compound's multifunctional nature continues to inspire diverse research directions across chemical biology and pharmaceutical sciences.